Cas no 58788-79-7 (4,4'-(Adamantane-1,3-diyl)dianiline)

• Product Name: 4,4'-(Adamantane-1,3-diyl)dianiline
• CAS No: 58788-79-7
• MF: C₂₂H₂₆N₂
• MW: 318.455245494843
• CID: 1040908
• PubChem ID: 399967
• Update Time: 2025-04-20

4,4'-(Adamantane-1,3-diyl)dianiline Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Adamantane-1,3-diyl)dianiline
• 1,3-Bis(4-aminophenyl)adamantane
• 1,3-Bis(4-aminophenyl)adamantan
• 1,3-bis(4'-aminophenyl)adamantane
• AC1L9JLS
• Ambcb5732278
• CTK7D7229
• NSC711119
• Oprea1_819151
• SureCN2708459
• 4,4'-Tricyclo[3.3.1.1(3,7)]decane-1,3-diylbisbenzenamine
• 1,3-Bis(p-aminophenyl)adamantane
• 4-[3-(4-AMINOPHENYL)ADAMANTAN-1-YL]ANILINE
• SCHEMBL2708459
• DTXSID50327996
• SB82738
• NCI60_039084
• 4-[3-(4-aminophenyl)-1-adamantyl]aniline
• AMY18563
• AC-32095
• 1,3-Bis(4-Aminophenyl)Adamantine
• Cambridge id 5732278
• 58788-79-7
• CHEMBL1974515
• NSC-711119
• AB00095143-01

• MDL： MFCD01826934
• Inchi： 1S/C22H26N2/c23-19-5-1-17(2-6-19)21-10-15-9-16(11-21)13-22(12-15,14-21)18-3-7-20(24)8-4-18/h1-8,15-16H,9-14,23-24H2
• InChI Key： LALHUWOVOZGIAW-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C12CC3CC(CC(C4C=CC(=CC=4)N)(C3)C1)C2

Computed Properties

• Exact Mass: 318.20978
• Monoisotopic Mass: 318.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 510.2 °C at 760 mmHg
• Flash Point: 315.6 °C
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids